![molecular formula C19H28N2O4 B5567647 2-butyl-8-(5-methoxy-2-furoyl)-2,8-diazaspiro[5.5]undecan-3-one](/img/structure/B5567647.png)
2-butyl-8-(5-methoxy-2-furoyl)-2,8-diazaspiro[5.5]undecan-3-one
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Description
Scientific Research Applications
Pharmaceutical Research
2-Butyl-8-(5-Methoxy-2-Furoyl)-2,8-Diazaspiro[5.5]Undecan-3-One and similar compounds have been explored extensively in pharmaceutical research. For instance, they have been identified as CCR8 antagonists, which are useful in treating chemokine-mediated diseases, particularly respiratory diseases like asthma, chronic obstructive pulmonary disease, and rhinitis (Dr Peter Norman, 2007). Furthermore, various derivatives of diazaspiro[5.5]undecane have shown potential for treating obesity, pain, and disorders related to the immune system, cell signaling, cardiovascular, and psychotic disorders (D. Blanco‐Ania, R. Heus, & F. Rutjes, 2017).
Chemical Synthesis and Analysis
There has been significant research into the synthesis and structural analysis of diazaspiro[5.5]undecane derivatives. A study by Ahmed et al. (2012) focused on the synthesis of these compounds under specific conditions, providing insights into their structural properties (S. Ahmed, M. Ahmed, et al., 2012). Another study demonstrated a new methodology for synthesizing diazaspiro[5.5]undecane derivatives, highlighting the versatile pharmaceutical and biological activities of these nitrogen-containing spiro-heterocycles (M. Islam, A. Barakat, et al., 2017).
Development of Catalysis Methods
Research has also been conducted on developing efficient catalyst-free synthesis methods for nitrogen-containing spiro heterocycles, which include diazaspiro[5.5]undecane derivatives. These studies have focused on achieving high yields within a short reaction time, contributing significantly to the field of green chemistry (K. Aggarwal, Kanika Vij, & J. Khurana, 2014).
Photophysical Studies
Some studies have explored the photophysical behavior of diazaspiro compounds, investigating their solvatochromic analysis and time-dependent density functional theory (TDDFT) calculations. This research is vital for understanding the optical properties of these compounds, which could have implications in materials science and photochemistry (K. Aggarwal & J. Khurana, 2015).
Polymer Stabilization
Research has also been conducted on using diazaspiro[5.5]undecane derivatives in polymer stabilization. Studies have looked at the synergistic stabilizing effects of these compounds in combination with other antioxidants, which is crucial in enhancing the durability and performance of polymer materials (Shin-ichi Yachigo, M. Sasaki, & F. Kojima, 1992).
properties
IUPAC Name |
2-butyl-8-(5-methoxyfuran-2-carbonyl)-2,8-diazaspiro[5.5]undecan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O4/c1-3-4-11-20-13-19(10-8-16(20)22)9-5-12-21(14-19)18(23)15-6-7-17(24-2)25-15/h6-7H,3-5,8-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCEAVSNIWQZYBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1CC2(CCCN(C2)C(=O)C3=CC=C(O3)OC)CCC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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